Cas no 1537276-84-8 (2-chloro-1-(oxan-4-yl)ethan-1-one)

• Product Name: 2-chloro-1-(oxan-4-yl)ethan-1-one
• CAS No: 1537276-84-8
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 4604624
• Update Time: 2025-06-08

2-chloro-1-(oxan-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(oxan-4-yl)ethan-1-one

• Inchi： 1S/C7H11ClO2/c8-5-7(9)6-1-3-10-4-2-6/h6H,1-5H2
• InChI Key： OREASYJLRUTGTC-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCOCC1)CCl

Additional information on 2-chloro-1-(oxan-4-yl)ethan-1-one

2-Chloro-1-(Oxan-4-Yl)Ethan-1-One: A Comprehensive Overview

The compound 2-chloro-1-(oxan-4-yl)ethan-1-one (CAS No. 1537276-84-8) is an organic compound with a unique structure that combines a chlorinated group, a cyclic ether moiety, and a ketone functional group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a chlorine atom at the second position of the ethanone chain and an oxane ring (tetrahydropyran) attached at the first position, makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of 2-chloro-1-(oxan-4-yl)ethan-1-one in medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to create derivatives with enhanced pharmacological properties. The presence of the oxane ring provides steric bulk and rigidity, which can influence the compound's bioavailability and interaction with biological targets.

The synthesis of 2-chloro-1-(oxan-4-yl)ethan-1-one typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. One common approach is the alkylation of a suitable ketone precursor followed by cyclization to form the oxane ring. The introduction of the chlorine atom is often achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific conditions used.

In terms of applications, 2-chloro-1-(oxan-4-yloxy)ethanone derivatives have shown promise in agricultural settings as potential fungicides and insecticides. Their ability to disrupt key metabolic pathways in pests and pathogens makes them valuable candidates for further development. Additionally, this compound has been investigated for its role in polymer chemistry, where it serves as a monomer for synthesizing advanced materials with tailored properties.

From a toxicological perspective, understanding the safety profile of 2-chloro-1-(oxan-4-yloxy)ethanone is crucial for its industrial applications. Recent toxicity studies have focused on assessing its acute and chronic effects on various organisms. These studies have provided valuable insights into its environmental fate and potential risks, guiding regulatory decisions and safe handling practices.

Looking ahead, the continued exploration of 2-chloro-N-(oxane)acetamide derivatives is expected to yield new insights into their chemical reactivity and biological activity. Advances in computational chemistry are enabling researchers to predict the compound's behavior in complex systems, facilitating more efficient drug design and material development processes.